Cas no 1304646-03-4 (GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr)

• Product Name: GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr
• CAS No: 1304646-03-4
• MF: C₂₈H₄₈N₄O₁₈
• MW: 728.696729660034
• MDL: MFCD15072166
• CID: 4457087
• PubChem ID: 125307198
• Update Time: 2025-10-30

GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-[(2S,3S,4R,5R,6S)-3-acetamido-4-[(2R,3S,4R,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[[(2R,3S,4R,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl
• (2S,3R)-3-[(2S,3S,4R,5R,6S)-3-acetamido-4-[(2R,3S,4R,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[[(2R,3S,4R,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-5-hydroxyoxan-2-yl]oxy-2-aminobutanoic acid
• GlcNAcβ(1-3)[GlcNAcβ(1-6)]GalNAc-α-Thr
• GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr
• PUBCHEM_53384352
• G0342
• D90750
• 1304646-03-4
• DTXSID50693688

• MDL： MFCD15072166
• Inchi： 1S/C28H48N4O18/c1-8(15(29)25(43)44)46-28-18(32-11(4)37)24(50-27-17(31-10(3)36)23(42)20(39)13(6-34)48-27)21(40)14(49-28)7-45-26-16(30-9(2)35)22(41)19(38)12(5-33)47-26/h8,12-24,26-28,33-34,38-42H,5-7,29H2,1-4H3,(H,30,35)(H,31,36)(H,32,37)(H,43,44)/t8-,12+,13+,14+,15+,16+,17+,18+,19-,20-,21+,22-,23-,24-,26-,27+,28+/m1/s1
• InChI Key： HWIHOSGHOVCLLL-NQHHJXOOSA-N
• SMILES： O([C@H]1[C@H]([C@H]([C@@H]([C@H](CO)O1)O)O)NC(C)=O)[C@H]1[C@H]([C@H](CO[C@H]2[C@H]([C@H]([C@@H]([C@H](CO)O2)O)O)NC(C)=O)O[C@@H]([C@H]1NC(C)=O)O[C@H](C)[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 728.29636069g/mol
• Monoisotopic Mass: 728.29636069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9
• Topological Polar Surface Area: 348

GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr

Introduction to GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr (CAS No. 1304646-03-4)

GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr (CAS No. 1304646-03-4) is a complex carbohydrate structure that plays a significant role in various biological processes, particularly in glycosylation and cellular signaling. This compound, also known as a branched N-acetylglucosamine (GlcNAc) trisaccharide, is an important component of glycoproteins and glycolipids, contributing to the structural and functional diversity of these molecules.

The structure of GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr consists of three sugar units: N-acetylglucosamine (GlcNAc), N-acetylgalactosamine (GalNAc), and threonine (Thr). The specific linkage pattern, with GlcNAc units linked in a beta(1-3) and beta(1-6) configuration to GalNAc, and the latter linked to threonine in an alpha configuration, imparts unique properties to this trisaccharide. These properties are crucial for its biological functions, including cell recognition, immune response modulation, and protein stability.

Recent research has highlighted the importance of GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr in several areas of biomedical science. For instance, studies have shown that this trisaccharide is involved in the glycosylation of proteins associated with cancer progression. The presence of this structure on tumor-associated antigens can influence the immune system's ability to recognize and attack cancer cells. This has significant implications for the development of cancer immunotherapies.

In addition to its role in cancer biology, GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr has been implicated in the regulation of inflammation and immune responses. Research has demonstrated that this trisaccharide can modulate the activity of immune cells such as macrophages and dendritic cells. By influencing cytokine production and cell signaling pathways, it can either promote or suppress inflammatory responses, depending on the context.

The structural complexity of GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr also makes it a valuable tool in glycobiology research. Scientists use this compound to study the mechanisms of glycosylation and to develop new methods for synthesizing complex carbohydrates. Advances in synthetic chemistry have enabled the production of this trisaccharide in high purity and yield, facilitating its use in both basic research and applied biotechnology.

Clinical applications of GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr are also being explored. For example, it is being investigated as a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability to modulate immune responses through targeted glycosylation offers a promising approach to managing these conditions.

In conclusion, GlcNAc beta(1-3)[GlcNAc beta(1-6)]GalNAc-alpha-Thr (CAS No. 1304646-03-4) is a multifaceted compound with significant biological and clinical relevance. Its unique structural features and functional properties make it an important focus of ongoing research in glycobiology, immunology, and drug development. As our understanding of its roles continues to expand, so too will its potential applications in improving human health.